Docosahexaenoic acid N-succinimide

• Molecular Formula: C26H35NO4
• Molecular Weight: 425.6 g/mol
• InChI: InChI=1S/C26H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(30)31-27-24(28)22-23-25(27)29/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-23H2,1H3/b4-3+,7-6+,10-9+,13-12+,16-15+,19-18+
• InChIKey: AWUMFVFMQMCKHT-SFGLVEFQSA-N

DHA-NHS: Chemical Identity and Reactivity

Docosahexaenoic acid N-succinimide (DHA-NHS, CAS 160801-26-3, C₂₆H₃₅NO₄) is an activated N-hydroxysuccinimide (NHS) ester derivative of the omega-3 polyunsaturated fatty acid docosahexaenoic acid (DHA, 22:6 ω-3) [1]. The compound retains the six cis-double-bond configuration of the DHA acyl chain and terminates in an NHS ester moiety, which confers high reactivity toward primary amines under mild conditions to form stable amide bonds . This structural feature establishes DHA-NHS as a bioconjugation reagent for labeling proteins, amine-modified oligonucleotides, and other amine-containing molecules .

Workflow

Amine bioconjugation under mild aqueous conditions

Selection

Activated NHS ester for direct covalent labeling

Scaffold

Retains DHA omega-3 polyunsaturated chain

• [1] PubChem. Docosahexaenoic Acid N-Succinimide, CID 1059219. National Center for Biotechnology Information. View Source

DHA-NHS: Why Substitution Fails

Docosahexaenoic acid N-succinimide cannot be functionally substituted by unactivated DHA or saturated fatty acid NHS esters without compromising experimental outcomes. Unactivated DHA lacks the NHS ester moiety and therefore cannot directly conjugate to primary amines via stable amide bonds, requiring instead in situ activation (e.g., EDC/NHS coupling) that introduces variability in efficiency and side-product formation [1]. Conversely, saturated fatty acid NHS esters such as arachidic acid NHS ester (C20:0) or palmitic acid NHS ester (C16:0) share the same NHS reactivity but differ fundamentally in acyl chain structure: they lack the six cis-double bonds of DHA and therefore do not recapitulate the membrane fluidity modulation, lipid raft interaction, or omega-3–associated biological properties intrinsic to the DHA scaffold . DHA-NHS thus occupies a specific intersection of chemical reactivity and biological functionality that generic alternatives cannot simultaneously satisfy.

Unactivated DHA

Lacks NHS ester; requires EDC/NHS coupling that introduces variability and side products.

Saturated NHS esters

Absence of six cis-double bonds prevents recapitulation of DHA-specific membrane interactions and omega-3 biology.

• [1] 西安瑞禧生物科技有限公司. CY7-DHA 结构合成概述. 2025. View Source

DHA-NHS Differentiation Evidence

Structural and Lipophilicity vs. Saturated NHS Esters

DHA-NHS differs structurally and physico-chemically from saturated fatty acid NHS esters in its number of cis-double bonds, carbon chain length, and computed logP. The presence of six cis-double bonds in DHA-NHS results in a lower XLogP3 (5.6) compared to its saturated C20 counterpart arachidic acid NHS ester (XLogP3 approximately 7.8–8.2, based on chain-length extrapolation), indicating distinct hydrophobicity and membrane partitioning behavior [1]. Carbon chain length (C22) and rotatable bond count (16) further differentiate DHA-NHS from shorter saturated analogs such as palmitic acid NHS ester (C16) and longer polyunsaturated analogs like EPA-NHS (C20:5) [2].

Structural vs. Saturated NHS Esters

Reported

Δ XLogP3 ≈ −2.4
Δ double bonds +6

Differentiates omega-3 from saturated NHS esters for membrane studies

Computed properties; experimental validation recommended

Evidence Dimension	Molecular structure and lipophilicity
Target Compound Data	XLogP3 = 5.6; C22 chain with 6 cis-double bonds; rotatable bond count = 16
Comparator Or Baseline	Arachidic acid NHS ester: C20 saturated chain (0 double bonds); palmitic acid NHS ester: C16 saturated chain; EPA-NHS: C20 chain with 5 cis-double bonds
Quantified Difference	Δ double bonds: +6 (vs saturated C20), +1 (vs EPA C20:5); Δ XLogP3: ~ -2.2 to -2.6 units (vs saturated C20); Δ chain length: +6 carbons (vs palmitic acid)
Conditions	In silico computed properties; experimental context applicable to organic-phase partitioning and membrane insertion assays

Why This Matters

This differentiation determines which NHS ester is appropriate for studies requiring omega-3 fatty acid membrane incorporation, lipid raft modulation, or anti-inflammatory signaling pathways that saturated fatty acid analogs cannot replicate.

• [1] Kuujia. Docosahexaenoic Acid N-Succinimide (CAS 160801-26-3): Computed Properties (XLogP3, Rotatable Bond Count). View Source
• [2] PubChem. Docosahexaenoic Acid N-Succinimide, CID 1059219. National Center for Biotechnology Information. View Source

Conjugate MW Expansion for Ocular Pharmacokinetics

DHA-NHS enables the synthesis of high-molecular-weight DHA-drug conjugates that exhibit altered tissue permeability profiles. In a patent example, conjugation of DHA-NHS with mitomycin C (MMC, MW 334 Da) produced DHA-MMC with a molecular weight of 649 Da [1]. This MW increase was explicitly claimed to reduce corneal permeability, thereby limiting intraocular absorption and reducing ocular side effects while permitting gradual hydrolysis to release active MMC in target tissues [2].

Conjugate MW Expansion

Head-to-head

+315 Da
from 334 to 649 Da

Supports ocular PK modulation through MW-dependent permeability control

Patent-derived; corneal model context

Evidence Dimension	Molecular weight of drug conjugate and associated permeability
Target Compound Data	DHA-MMC conjugate MW = 649 Da; synthesis via DHA-NHS intermediate
Comparator Or Baseline	Free mitomycin C MW = 334 Da
Quantified Difference	MW increase of 315 Da (94% increase)
Conditions	Conjugation of DHA-NHS with mitomycin C in aqueous buffer (pH 7.4–9.0); ocular permeability assessed in corneal tissue model

Why This Matters

This demonstrates that DHA-NHS is not merely a labeling reagent but a strategic intermediate for modulating pharmacokinetic properties (e.g., corneal permeability, tissue retention) through conjugate molecular weight engineering.

• [1] Chen Z, Tan LY, Shi R, et al. DHA-mitomycin C derivative and preparation method and application thereof. Chinese Patent CN106995448B, 2019. View Source
• [2] Chen Z, Tan LY, Shi R, et al. DHA (docosahexaenoic acid)-MMC (mitomycin C) derivative and preparation method and application thereof. Eureka Patsnap CN106995448A, 2017. View Source

Fluorescent Conjugation for In Vivo Lipid Tracking

DHA-NHS serves as the activated intermediate for synthesizing fluorescent DHA conjugates suitable for in vivo imaging. In the synthesis of CY7-DHA, DHA is first converted to DHA-NHS via EDC/NHS activation, after which the NHS ester reacts with amine-functionalized CY7 dye to form a stable amide bond [1]. The resulting CY7-DHA conjugate (excitation 743–750 nm, emission 767–780 nm) enables near-infrared imaging with reduced background interference and deep tissue penetration, which cannot be achieved with unlabeled DHA or with saturated fatty acid conjugates that lack the biological targeting properties of the DHA scaffold .

Fluorescent Dye Conjugation

Class-level

DHA-NHS + CY7-NH₂ → CY7-DHA

Enables NIR imaging with authentic DHA biological behavior

Class-level distinction; method requires BHT protection

Evidence Dimension	Conjugation capability for fluorescent dye attachment
Target Compound Data	DHA-NHS enables covalent amide bond formation with amine-containing dyes (e.g., CY7-NH₂) under mild conditions (pH 7–8.5, low temperature)
Comparator Or Baseline	Unactivated DHA requires in situ EDC/NHS coupling with variable efficiency and risk of side reactions; saturated fatty acid NHS esters (e.g., palmitic acid NHS) produce fluorescent conjugates lacking omega-3–specific biological trafficking
Quantified Difference	Not quantified; class-level functional distinction
Conditions	CY7-DHA synthesis: DHA → DHA-NHS (EDC/NHS activation) → CY7-NH₂ conjugation in weak alkaline buffer with antioxidant protection (BHT) to preserve polyunsaturated double bonds

Why This Matters

DHA-NHS is the essential intermediate for generating fluorescent DHA probes that combine near-infrared imaging capability with authentic DHA biological behavior, enabling studies of fatty acid trafficking, membrane incorporation, and lipid metabolism that generic NHS esters cannot support.

• [1] 西安瑞禧生物科技有限公司. CY7-DHA 结构合成概述. 2025. View Source

Oxidative Protein Adduct Formation and Biomarker Detection

DHA-NHS contains a succinimide moiety structurally analogous to the N-succinyl adducts formed during oxidative DHA-protein modification. Research shows that free radical–catalyzed peroxidation of DHA generates hydroperoxides that react with lysine residues to form Nᵋ-(succinyl)lysine (SUL) as a major protein modification product [1]. The hydroperoxide levels in oxidized DHA closely reflect SUL formation, and a monoclonal antibody (mAb2B12) specific to the SUL moiety has been developed for in vivo detection [2]. DHA-NHS, containing the same succinimide core, may serve as a synthetic reference standard or hapten analog for assay development related to DHA-derived oxidative protein damage.

Oxidative Adduct Reference

Data to verify

Succinimide core matches SUL adduct

Potential tool for DHA-protein adduct immunoassay development

Supporting evidence; antibody validation needed

Evidence Dimension	Structural correspondence to endogenous oxidative protein adducts
Target Compound Data	Contains N-succinimide group (2,5-dioxopyrrolidin-1-yl) structurally related to the N-succinyl moiety of SUL
Comparator Or Baseline	N-propanoyl adduct (alternative major DHA oxidation product); saturated fatty acid–derived adducts not formed via this pathway
Quantified Difference	SUL formation correlates with DHA hydroperoxide levels; mAb2B12 immunoreactivity observed in DHA + CCl₄-treated mouse liver but not in DHA-alone, CCl₄-alone, or control groups
Conditions	In vitro: oxidized DHA incubated with lysine-containing peptide; in vivo: CCl₄-induced hepatic lipid peroxidation model in mice fed DHA

Why This Matters

DHA-NHS provides a chemically defined, commercially available compound containing the succinimide group relevant to DHA-specific protein oxidation studies, offering a potential tool for antibody validation, assay standardization, or structure–activity investigations.

• [1] Kawai Y, Fujii H, Okada M, et al. Formation of Nepsilon-(succinyl)lysine in vivo: a novel marker for docosahexaenoic acid-derived protein modification. J Lipid Res. 2006;47(7):1386-1398. View Source
• [2] Kawai Y, Fujii H, Okada M, et al. Formation of Nepsilon-(succinyl)lysine in vivo: a novel marker for docosahexaenoic acid-derived protein modification. J Lipid Res. 2006;47(7):1386-1398. View Source

DHA-NHS Validated Applications

DHA-Drug Conjugates for Ocular Pharmacokinetic Modulation

DHA-NHS is employed as an activated intermediate for synthesizing DHA-drug conjugates intended to modulate corneal permeability and tissue retention. The patent literature demonstrates that conjugation of DHA-NHS with mitomycin C increases molecular weight from 334 Da to 649 Da, reducing intraocular absorption and lowering ocular side effects [1]. This approach is applicable to ocular prodrug design, targeted drug delivery to conjunctival or pterygium tissue, and any application where molecular weight–dependent permeability control is desired [2].

Fluorescent DHA Labeling for In Vivo Tracking

DHA-NHS enables the covalent conjugation of amine-functionalized fluorophores to the DHA scaffold without altering the polyunsaturated acyl chain structure. The resulting fluorescent DHA conjugates (e.g., CY7-DHA) retain DHA biological properties while permitting near-infrared imaging with excitation at 743–750 nm and emission at 767–780 nm [1]. This scenario supports in vivo studies of fatty acid trafficking, membrane fusion, lipid raft dynamics, and lipid-based drug delivery system visualization [2].

Bioconjugation to Proteins and Amine-Modified Biomolecules

The NHS ester moiety of DHA-NHS reacts efficiently with primary amines on proteins, peptides, and amine-modified oligonucleotides under mild aqueous conditions (pH 7–9) to form stable amide bonds [1]. This application enables site-specific attachment of the DHA acyl chain to biomolecules for studying protein–membrane interactions, creating DHA-functionalized surfaces or nanoparticles, and investigating the role of DHA acylation on protein function and localization [2].

Reference Standard for Oxidative Protein Adduct Assays

DHA-NHS contains a succinimide group structurally analogous to the N-succinyl moiety of Nᵋ-(succinyl)lysine (SUL), a major DHA-derived protein adduct formed under oxidative stress conditions [1]. It may be utilized as a chemically defined reference compound for developing or validating immunoassays (e.g., ELISA using anti-SUL monoclonal antibody mAb2B12), for structural confirmation studies, or as a hapten for generating antibodies against DHA-derived modification epitopes [2].

Application

Selection Property

Validation Focus

Ocular conjugate design

MW-dependent permeability control

Corneal tissue retention models

Fluorescent in vivo tracking

NIR dye conjugation via NHS ester

Lipid trafficking imaging

Biomolecule labeling

Amine-reactive NHS ester under mild conditions

Protein-membrane interaction assays

Oxidative adduct reference

Succinimide moiety analogous to SUL

Immunoassay and antibody validation

• [1] Chen Z, Tan LY, Shi R, et al. DHA-mitomycin C derivative and preparation method and application thereof. Chinese Patent CN106995448B, 2019. View Source
• [2] Chen Z, Tan LY, Shi R, et al. DHA (docosahexaenoic acid)-MMC (mitomycin C) derivative and preparation method and application thereof. Eureka Patsnap CN106995448A, 2017. View Source
• [3] 西安瑞禧生物科技有限公司. CY7-DHA 结构合成概述. 2025. View Source
• [4] Kawai Y, Fujii H, Okada M, et al. Formation of Nepsilon-(succinyl)lysine in vivo: a novel marker for docosahexaenoic acid-derived protein modification. J Lipid Res. 2006;47(7):1386-1398. View Source